Cas no 40740-56-5 (5-Fluoro-benzo[b]thiophene-3-carbaldehyde)
![5-Fluoro-benzo[b]thiophene-3-carbaldehyde structure](https://ossimg.kuujia.com/scimg/41000/40740-56-5x500.png)
40740-56-5 structure
Product Name:5-Fluoro-benzo[b]thiophene-3-carbaldehyde
CAS No:40740-56-5
MF:C9H5FOS
MW:180.198804616928
MDL:MFCD17168659
CID:4713975
PubChem ID:21826259
Update Time:2024-03-01
5-Fluoro-benzo[b]thiophene-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-fluoro-1-benzothiophene-3-carbaldehyde
- 5-Fluoro-benzo[b]thiophene-3-carbaldehyde
- Benzo[b]thiophene-3-carboxaldehyde, 5-fluoro-
- 5-fluorobenzo[b]thiophene-3-carbaldehyde
-
- MDL： MFCD17168659
- Inchi： 1S/C9H5FOS/c10-7-1-2-9-8(3-7)6(4-11)5-12-9/h1-5H
- InChI Key： FGNHFMZSRGUTMC-UHFFFAOYSA-N
- SMILES： S1C=C(C=O)C2C=C(C=CC1=2)F
Computed Properties
- Exact Mass: 180.00451411g/mol
- Monoisotopic Mass: 180.00451411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.3
- XLogP3: 2.5
5-Fluoro-benzo[b]thiophene-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC446106-1g |
5-Fluorobenzo[b]thiophene-3-carboxaldehyde |
40740-56-5 | 95+% | 1g |
£429.00 | 2025-02-21 | |
| abcr | AB386943-1 g |
5-Fluoro-benzo[b]thiophene-3-carbaldehyde; 95% |
40740-56-5 | 1 g |
€551.00 | 2023-07-19 | ||
| abcr | AB386943-1g |
5-Fluoro-benzo[b]thiophene-3-carbaldehyde, 95%; . |
40740-56-5 | 95% | 1g |
€551.00 | 2025-04-18 | |
| Enamine | EN300-5037480-0.05g |
5-fluoro-1-benzothiophene-3-carbaldehyde |
40740-56-5 | 95% | 0.05g |
$82.0 | 2023-05-25 | |
| Enamine | EN300-5037480-0.1g |
5-fluoro-1-benzothiophene-3-carbaldehyde |
40740-56-5 | 95% | 0.1g |
$122.0 | 2023-05-25 | |
| Enamine | EN300-5037480-0.25g |
5-fluoro-1-benzothiophene-3-carbaldehyde |
40740-56-5 | 95% | 0.25g |
$173.0 | 2023-05-25 | |
| Enamine | EN300-5037480-0.5g |
5-fluoro-1-benzothiophene-3-carbaldehyde |
40740-56-5 | 95% | 0.5g |
$273.0 | 2023-05-25 | |
| Enamine | EN300-5037480-1.0g |
5-fluoro-1-benzothiophene-3-carbaldehyde |
40740-56-5 | 95% | 1g |
$350.0 | 2023-05-25 | |
| Enamine | EN300-5037480-2.5g |
5-fluoro-1-benzothiophene-3-carbaldehyde |
40740-56-5 | 95% | 2.5g |
$685.0 | 2023-05-25 | |
| Enamine | EN300-5037480-5.0g |
5-fluoro-1-benzothiophene-3-carbaldehyde |
40740-56-5 | 95% | 5g |
$1014.0 | 2023-05-25 |
5-Fluoro-benzo[b]thiophene-3-carbaldehyde Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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